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Compound of Interest

Compound Name: Lauroyl lactylate

Cat. No.: B12729394 Get Quote

An In-depth Technical Guide to Sodium Lauroyl Lactylate

Abstract
Sodium Lauroyl Lactylate (SLL) is an anionic surfactant of natural origin, produced through

the esterification of lauric acid with lactic acid, followed by neutralization with a sodium source.

[1][2] Its amphiphilic structure, comprising a hydrophobic lauryl tail and a hydrophilic lactylate

head, imparts excellent emulsifying, foam-stabilizing, and moisturizing properties.[2][3] These

characteristics, combined with its mildness and biodegradability, make it a valuable excipient in

the pharmaceutical and cosmetic industries.[4][5] This guide provides a comprehensive

overview of the structural formula, physicochemical properties, synthesis protocols, and key

applications of Sodium Lauroyl Lactylate for professionals in research and drug development.

Chemical Structure and Physicochemical Properties
Sodium Lauroyl Lactylate is the sodium salt of the lauric acid ester of lactyl lactate.[6] The

molecule consists of a 12-carbon fatty acid (lauric acid) linked via an ester bond to a dimer of

lactic acid (lactyl lactate).[3] This structure provides a distinct hydrophilic-lipophilic balance,

enabling it to function effectively at oil-water interfaces.

The IUPAC name for the most common form is sodium 2-(2-

dodecanoyloxypropanoyloxy)propanoate.[3][7]
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The key quantitative properties of Sodium Lauroyl Lactylate are summarized in the table

below, providing essential data for formulation development.

Property Value Reference

Molecular Formula C₁₈H₃₁NaO₆ [1][7]

Molecular Weight 366.4 g/mol [3][7]

CAS Number 13557-75-0 [7][8]

Appearance
White to off-white waxy

solid/powder
[1][6]

Melting Point 55-59 °C [6]

Solubility
Dispersible up to 10% in water;

highly soluble in oils
[1][6]

Typical Use Level 3-20% [6]

Safety Profile

Low irritation potential; non-

toxic and non-sensitizing at

typical concentrations. Verified

as a low-concern chemical by

the EPA Safer Choice

program.

[1][7]

Synthesis of Sodium Lauroyl Lactylate:
Experimental Protocols
The synthesis of Sodium Lauroyl Lactylate is primarily achieved through esterification. Two

common industrial methodologies are detailed below.

Protocol 1: Direct Esterification of Acids
This method involves the direct reaction between lauric acid and lactic acid at elevated

temperatures, followed by neutralization.

Methodology:
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A high-concentration aqueous solution of lactic acid (e.g., 88-90%) is placed in a reaction

vessel.[9]

The system is subjected to a vacuum at a controlled temperature (e.g., 20-40 °C) to remove

excess water.[9]

Lauric acid is added to the dehydrated lactic acid.[9]

A catalyst may be introduced, and the mixture is stirred continuously.[9]

The temperature is raised to 140-200 °C under vacuum (e.g., 10 kPa) to drive the

esterification reaction, which proceeds for several hours.[9]

After the reaction is complete, the resulting lauroyl lactylic acid is cooled.

The acid is neutralized by the addition of an aqueous sodium hydroxide (NaOH) solution to

yield the final product, Sodium Lauroyl Lactylate.[9]

The final product can be filtered and dried to obtain a solid.[9]

Protocol 2: Synthesis via Sodium Lactate Intermediate
This alternative pathway first creates sodium lactate, which then reacts with lauric acid. This

method is often preferred as it can offer better control over the reaction.

Methodology:

Lactic acid is reacted with a stoichiometric amount of sodium hydroxide in an aqueous

solution at room temperature to form sodium lactate.[3][10]

The resulting sodium lactate solution is heated to approximately 80 °C. Nitrogen gas is

introduced to create an inert atmosphere, preventing oxidation.[10]

The temperature is further increased to 190-210 °C.[3][10]

Lauric acid and a catalyst (e.g., a small amount of NaOH) are added to the hot sodium

lactate.[10]
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The reaction proceeds for approximately 60 minutes under the nitrogen atmosphere.[10]

A vacuum is then applied for an additional 20 minutes to remove any volatile byproducts and

drive the reaction to completion.[10]

The mixture is then cooled and dried to yield Sodium Lauroyl Lactylate as a white to pale

yellow solid.[10]

Visualized Workflows and Relationships
Synthesis Pathways
The following diagram illustrates the two primary experimental workflows for synthesizing

Sodium Lauroyl Lactylate.
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Synthesis Pathways of Sodium Lauroyl Lactylate

Pathway 1: Direct Esterification Pathway 2: Sodium Lactate Intermediate
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Lactic Acid

Lauroyl Lactylic Acid

Intermediate

Neutralization
(NaOH)

Sodium Lauroyl Lactylate
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Sodium Hydroxide
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Functional Role of SLL in an O/W Emulsion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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